Cas no 1805733-22-5 (Ethyl 4-carboxy-2-(3-chloropropyl)benzoate)

• Product Name: Ethyl 4-carboxy-2-(3-chloropropyl)benzoate
• CAS No: 1805733-22-5
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4955824
• Update Time: 2025-05-20

Ethyl 4-carboxy-2-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-carboxy-2-(3-chloropropyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-2-18-13(17)11-6-5-10(12(15)16)8-9(11)4-3-7-14/h5-6,8H,2-4,7H2,1H3,(H,15,16)
• InChI Key： KZIVLGWPDMBTQM-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C(=O)O)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-carboxy-2-(3-chloropropyl)benzoate

Research Brief on Ethyl 4-carboxy-2-(3-chloropropyl)benzoate (CAS: 1805733-22-5): Recent Advances and Applications in Chemical Biology and Medicine

Ethyl 4-carboxy-2-(3-chloropropyl)benzoate (CAS: 1805733-22-5) is a chemically synthesized intermediate with significant potential in pharmaceutical and biomedical research. Recent studies have highlighted its role as a key precursor in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Ethyl 4-carboxy-2-(3-chloropropyl)benzoate via a multi-step organic reaction, optimizing yield and purity for industrial-scale production. The compound's unique structural features, including the carboxylate ester and chloropropyl moieties, make it a versatile building block for further chemical modifications. Researchers have successfully utilized it in the synthesis of small-molecule inhibitors targeting protein-protein interactions implicated in cancer progression.

In pharmacological evaluations, derivatives of Ethyl 4-carboxy-2-(3-chloropropyl)benzoate have shown promising activity against various cancer cell lines, with particular efficacy observed in glioblastoma models. Mechanistic studies suggest that these compounds may modulate key signaling pathways, including the PI3K/AKT/mTOR cascade, offering potential for combination therapies with existing chemotherapeutic agents. Additionally, its metabolites have been investigated for blood-brain barrier permeability, indicating possible applications in central nervous system disorders.

Recent patent filings (2022-2023) reveal growing commercial interest in this compound, with several pharmaceutical companies developing proprietary synthetic routes and derivative libraries. Analytical characterization using advanced techniques such as LC-MS and NMR spectroscopy has provided detailed structural insights, facilitating structure-activity relationship studies. The compound's stability under physiological conditions and favorable toxicological profile in preliminary animal studies further support its potential for clinical translation.

Ongoing research is exploring the compound's utility in drug delivery systems, particularly as a linker in antibody-drug conjugates (ADCs). Its bifunctional nature allows for conjugation with both targeting antibodies and cytotoxic payloads, while maintaining stability during circulation. This application could significantly expand the therapeutic window of existing anticancer drugs, addressing current limitations in targeted therapies.

Future directions include optimization of the compound's pharmacokinetic properties and investigation of its potential in other therapeutic areas, such as inflammatory diseases and metabolic disorders. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications. The continued exploration of Ethyl 4-carboxy-2-(3-chloropropyl)benzoate and its derivatives represents an exciting frontier in medicinal chemistry and drug development.